Cas no 1516072-55-1 (3-(4-chloro-2-fluorophenyl)butanoic acid)

• Product Name: 3-(4-chloro-2-fluorophenyl)butanoic acid
• CAS No: 1516072-55-1
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 5833986
• PubChem ID: 81008588
• Update Time: 2025-06-10

3-(4-chloro-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloro-2-fluorophenyl)butanoic acid
• EN300-1982023
• AKOS019577621
• 1516072-55-1

• Inchi： 1S/C10H10ClFO2/c1-6(4-10(13)14)8-3-2-7(11)5-9(8)12/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： NSOIDHBQORXQBC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C(C)CC(=O)O

Computed Properties

• Exact Mass: 216.0353354g/mol
• Monoisotopic Mass: 216.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-chloro-2-fluorophenyl)butanoic acid

3-(4-Chloro-2-fluorophenyl)butanoic Acid: An Overview of CAS No. 1516072-55-1

3-(4-Chloro-2-fluorophenyl)butanoic acid (CAS No. 1516072-55-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique 4-chloro-2-fluorophenyl substituent and butanoic acid backbone, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 3-(4-chloro-2-fluorophenyl)butanoic acid consists of a phenyl ring substituted with a chlorine atom at the para position and a fluorine atom at the meta position, attached to a butanoic acid chain. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential pharmaceutical applications.

Recent studies have highlighted the potential of 3-(4-chloro-2-fluorophenyl)butanoic acid in various therapeutic areas. One notable area of research is its role as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(4-chloro-2-fluorophenyl)butanoic acid has shown potential as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 3-(4-chloro-2-fluorophenyl)butanoic acid have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a reasonable half-life and low clearance rate. These characteristics suggest that it could be developed into an effective oral medication for various therapeutic indications.

In terms of safety, preclinical studies have demonstrated that 3-(4-chloro-2-fluorophenyl)butanoic acid has a favorable safety profile with minimal toxicity at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects. Ongoing clinical trials are currently exploring the use of this compound in various disease conditions, and preliminary results are promising.

The synthesis of 3-(4-chloro-2-fluorophenyl)butanoic acid has been optimized to ensure high yield and purity. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and organometallic reagents. These methods provide efficient and scalable approaches for the production of this compound on both laboratory and industrial scales.

In conclusion, 3-(4-chloro-2-fluorophenyl)butanoic acid (CAS No. 1516072-55-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic parameters and safety profile, make it an attractive candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.